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Compound of Interest

Compound Name:
5-Bromo-1-ethyl-1,3-dihydro-

benzoimidazol-2-one

CAS No.: 334829-57-1

Cat. No.: B1388072

Get Quote

The 1,3-dihydro-2H-benzimidazol-2-one ring system is a privileged scaffold in medicinal

chemistry, forming the core structure of numerous biologically active compounds.[1][2] Its

structural resemblance to endogenous purines allows it to interact with a wide range of

biological targets, leading to applications as antiviral, anticancer, antimicrobial, and

antihypertensive agents.[3] The versatility of this heterocyclic system stems from its stable

aromatic core and the presence of reactive nitrogen atoms, which can be readily functionalized

to modulate physicochemical properties and biological activity.

This guide focuses on a specific, functionalized derivative: 5-Bromo-1-ethyl-1,3-dihydro-2H-

benzimidazol-2-one. The introduction of a bromine atom at the 5-position and an ethyl group at

the 1-position significantly alters the molecule's electronic and steric profile. The bromine

substituent enhances reactivity, providing a handle for further synthetic transformations such as

cross-coupling reactions, while the ethyl group can influence binding affinity and metabolic

stability.[4] This document serves as a technical resource for researchers, providing

comprehensive data on its properties, a detailed synthesis protocol with mechanistic insights,

and an overview of its potential applications in drug development.
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Compound Identification and Physicochemical
Properties
Accurate identification is paramount for any chemical research. While a specific CAS number

for the title compound is not consistently listed across major databases, its identity is defined by

its structure and the properties of its parent compounds. The core precursor, 5-Bromo-1,3-

dihydro-2H-benzimidazol-2-one, is well-documented.

Caption: Chemical structure of 5-Bromo-1-ethyl-1,3-dihydro-2H-benzimidazol-2-one.

Table 1: Physicochemical and Identification Data

Property Value Source

Parent CAS Number

39513-26-3 (for 5-Bromo-1,3-

dihydro-2H-benzimidazol-2-

one)

[4][5][6]

Molecular Formula C₉H₉BrN₂O [7]

Molecular Weight 241.09 g/mol Calculated

Parent MW 213.03 g/mol (for C₇H₅BrN₂O) [4][5]

Appearance
Expected to be an off-white to

orange solid
[4]

Purity Typically ≥95% [7]

Solubility

Expected to be soluble in polar

organic solvents like DMSO

and DMF

[8]

Storage

Store in a cool, dry, well-

ventilated place (0-8 °C

recommended)

[4][9]
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The synthesis of 5-Bromo-1-ethyl-1,3-dihydro-2H-benzimidazol-2-one is typically achieved

through a two-step process starting from commercially available 4-bromo-1,2-

phenylenediamine. This approach ensures high regioselectivity for the bromine placement.

Step 1: Cyclization to form the Benzimidazolone Core The initial and most critical step is the

formation of the heterocyclic ring. This is accomplished by reacting 4-bromo-1,2-

phenylenediamine with a carbonylating agent. 1,1'-Carbonyldiimidazole (CDI) is an excellent

choice for this transformation.

Causality: CDI is preferred over more hazardous reagents like phosgene. It acts as a

phosgene equivalent, but is a stable solid that is easier and safer to handle. The reaction

proceeds through an activated acyl imidazole intermediate, which is highly susceptible to

intramolecular nucleophilic attack by the second amino group, leading to cyclization. The

driving force is the formation of the stable, aromatic-fused heterocyclic system.

Step 2: N-Ethylation The second step involves the selective alkylation of one of the nitrogen

atoms of the benzimidazolone ring. This is a classic nucleophilic substitution reaction.

Causality: The hydrogen on the nitrogen of the benzimidazolone ring is weakly acidic. A mild

base, such as potassium carbonate (K₂CO₃), is sufficient to deprotonate the nitrogen,

forming a nucleophilic anion. This anion then attacks the electrophilic carbon of an ethylating

agent like iodoethane or bromoethane. The choice of a polar aprotic solvent like

dimethylformamide (DMF) or 2-methyltetrahydrofuran (2-MeTHF) is crucial as it solvates the

cation (K⁺) while leaving the nucleophilic anion exposed and reactive, thereby accelerating

the reaction rate.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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